4-[(4-Fluorophenyl)sulfonyl]benzaldehyde

• Molecular Formula: C13H9FO3S
• Molecular Weight: 264.27 g/mol
• IUPAC Name: 4-(4-fluorophenyl)sulfonylbenzaldehyde
• InChI: InChI=1S/C13H9FO3S/c14-11-3-7-13(8-4-11)18(16,17)12-5-1-10(9-15)2-6-12/h1-9H
• InChI Key: ILJKGGSLPNUNLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)S(=O)(=O)C2=CC=C(C=C2)F

Description

4-[(4-Fluorophenyl)sulfonyl]benzaldehyde is a benzaldehyde derivative featuring a 4-fluorophenylsulfonyl substituent at the para position of the aldehyde group. This compound is characterized by its electron-withdrawing sulfonyl group, which enhances the electrophilicity of the aldehyde moiety, making it reactive in condensation and nucleophilic addition reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following sections compare 4-[(4-Fluorophenyl)sulfonyl]benzaldehyde with other benzaldehyde derivatives, focusing on structural features, physicochemical properties, and applications.

Structural Comparisons

Key Substituents and Functional Groups

• 4-(Methylsulfonyl)benzaldehyde: Replaces the 4-fluorophenyl group with a methylsulfonyl moiety. Crystal structure analysis reveals a C1–S–C2–C3 torsion angle of 75.07°, with intermolecular C–H···O hydrogen bonds stabilizing the lattice .
• 4-{[4-(Propan-2-yl)piperazin-1-yl]sulfonyl}benzaldehyde : Incorporates a piperazinylsulfonyl group. The piperazine ring introduces basicity and hydrogen-bonding capabilities, which are advantageous in medicinal chemistry for protein-protein interaction stabilization .
• 4-Formylphenyl 4-methylbenzenesulfonate : Features a sulfonate ester instead of a sulfonyl group. The sulfonate ester is less electron-withdrawing, reducing aldehyde reactivity compared to sulfonyl derivatives .

Physicochemical Properties

Compound Name	Substituent	Melting Point (°C)	Solubility Trends	Key Spectral Data (NMR/MS)
4-[(4-Fluorophenyl)sulfonyl]benzaldehyde	4-Fluorophenylsulfonyl	Not reported	Likely low in polar solvents	Not available in evidence
4-(Methylsulfonyl)benzaldehyde	Methylsulfonyl	Not specified	Moderate in DMSO	Crystallographic C–S bond ~1.76 Å
6d (N-(2-(4-Benzhydrylpiperazin-1-yl)-2-oxoethyl)-3-(sulfamoyl-amino)benzenesulfonamide)	Sulfamoyl-amino	132–230	Varies with substituents	1H/13C NMR, ESI-MS confirmed structures
4-{[4-(Propan-2-yl)piperazin-1-yl]sulfonyl}benzaldehyde	Piperazinylsulfonyl	Not reported	High in DMF/chloroform	UHPLC-MS: [M+H]+ = 297 (calc. 297)

Notes:

• Electron-withdrawing groups (e.g., sulfonyl) lower the pKa of the aldehyde proton, enhancing electrophilicity.
• Fluorine atoms improve membrane permeability in bioactive compounds due to increased lipophilicity .